[1-Phenyl-2-(1H-pyrazol-1-yl)ethyl]amine dihydrochloride

• IUPAC Name: 1-phenyl-2-pyrazol-1-ylethanamine;dihydrochloride
• InChI: InChI=1S/C11H13N3.2ClH/c12-11(9-14-8-4-7-13-14)10-5-2-1-3-6-10;;/h1-8,11H,9,12H2;2*1H
• InChI Key: ATFCYZNNNLUGAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN2C=CC=N2)N.Cl.Cl
• Molecular Formula: C11H15Cl2N3
• Molecular Weight: 260.16 g/mol

Description

“[1-Phenyl-2-(1H-pyrazol-1-yl)ethyl]amine dihydrochloride” is a unique chemical provided by Sigma-Aldrich to early discovery researchers. It is a solid compound. The SMILES string for this compound is NC(C1=CC=CC=C1)CN2N=CC=C2.Cl.Cl.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

Pyrazoles have gained prominence in medicinal chemistry due to their versatile pharmacological properties. As a scaffold, “[1-Phenyl-2-(1H-pyrazol-1-yl)ethyl]amine dihydrochloride” offers potential for drug development. Researchers have explored its use in designing novel compounds with therapeutic applications. .

Green Synthesis

Researchers have developed green synthetic routes for pyrazole derivatives, including “[1-Phenyl-2-(1H-pyrazol-1-yl)ethyl]amine dihydrochloride.” Green chemistry principles emphasize sustainability, reduced environmental impact, and atom economy. .

Biological Activity

The pyrazole scaffold contributes to the biological activity of compounds. Researchers have studied the pharmacological functions of pyrazole derivatives, including their antimicrobial, antifungal, and antiviral properties. .

Safety and Hazards

“[1-Phenyl-2-(1H-pyrazol-1-yl)ethyl]amine dihydrochloride” is classified under GHS07 and has the signal word "Warning". It has hazard statements H315 and H319, indicating that it can cause skin irritation and serious eye irritation. The precautionary statements are P305 + P351 + P338. It is classified as Eye Irritant 2 and Skin Irritant 2. It belongs to storage class code 11, which is for combustible solids.

Future Directions

The future directions for “[1-Phenyl-2-(1H-pyrazol-1-yl)ethyl]amine dihydrochloride” and similar compounds could involve further exploration of their potential applications in various fields of science, particularly in drug discovery and medicinal chemistry. More research is needed to fully understand their synthesis, properties, and mechanisms of action.

Mechanism of Action

Target of Action

It’s known that pyrazole derivatives have a wide range of biological properties, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal effects .

Mode of Action

It’s known that the pyrazole ring is a versatile lead molecule in medicinal chemistry and is part of many therapeutic agents . The pyrazole ring can interact with various enzymes and receptors in the body through its nitrogen atoms and the hydrogen atoms attached to them .

Biochemical Pathways

For instance, anti-inflammatory and analgesic activities suggest possible interactions with cyclooxygenase enzymes and related inflammatory pathways .

Result of Action

The wide range of biological activities associated with pyrazole derivatives suggests that the compound could have diverse effects at the molecular and cellular levels .